Cas no 1184694-04-9 (2-[2,2,2-trifluoro-N-(4-methylphenyl)acetamido]acetic acid)

• Product Name: 2-[2,2,2-trifluoro-N-(4-methylphenyl)acetamido]acetic acid
• CAS No: 1184694-04-9
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 6430703
• PubChem ID: 54897747
• Update Time: 2025-08-04

2-[2,2,2-trifluoro-N-(4-methylphenyl)acetamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005805286
• 1184694-04-9
• 2-[2,2,2-trifluoro-N-(4-methylphenyl)acetamido]acetic acid
• EN300-4236186

• Inchi： 1S/C11H10F3NO3/c1-7-2-4-8(5-3-7)15(6-9(16)17)10(18)11(12,13)14/h2-5H,6H2,1H3,(H,16,17)
• InChI Key： UGMWEVMNURUTKO-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)C1C=CC(C)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[2,2,2-trifluoro-N-(4-methylphenyl)acetamido]acetic acid

2-[2,2,2-Trifluoro-N-(4-Methylphenyl)Acetamido]Acetic Acid: A Comprehensive Overview

The compound 2-[2,2,2-trifluoro-N-(4-methylphenyl)acetamido]acetic acid, identified by the CAS number 1184694-04-9, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its versatile properties and potential for further functionalization. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 2-[2,2,2-trifluoro-N-(4-methylphenyl)acetamido]acetic acid comprises a central acetic acid backbone with a trifluoroacetamide group attached at the second carbon. The trifluoromethyl group introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity. Additionally, the presence of the 4-methylphenyl group imparts aromaticity and increases the molecule's hydrophobicity. These structural attributes make the compound highly suitable for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound as an intermediate in drug discovery processes. Researchers have explored its role in synthesizing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases involved in cancer progression. Such findings underscore its importance as a building block in medicinal chemistry.

In terms of synthesis, several methods have been reported for the preparation of 1184694-04-9. A common approach involves the nucleophilic acylation of 4-methylphenylamine with trifluoroacetyl chloride followed by coupling with acetic acid derivatives. This multi-step synthesis ensures high purity and scalability for industrial applications. Furthermore, green chemistry approaches have been explored to minimize environmental impact during production.

The application spectrum of this compound extends beyond pharmaceuticals. It has been utilized as an additive in agrochemical formulations to enhance herbicidal activity and improve crop yield. Additionally, its ability to act as a chelating agent makes it valuable in metalloorganic chemistry for synthesizing coordination complexes with potential catalytic applications.

From an environmental standpoint, understanding the degradation pathways of 1184694-04-9 is crucial for assessing its ecological impact. Recent research indicates that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic cleavage of the amide bond. This biodegradability reduces concerns related to long-term persistence in ecosystems.

In conclusion, 2-[2,2,2-trifluoro-N-(4-methylphenyl)acetamido]acetic acid, or CAS No. 1184694-04-9, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent advancements in its utilization highlight its significance in contemporary chemical research.